Cas no 217448-86-7 (4-Descarboxamido Rufinamide 4-Methyl Ester)

• Product Name: 4-Descarboxamido Rufinamide 4-Methyl Ester
• CAS No: 217448-86-7
• MF: C₁₁H₉F₂N₃O₂
• MW: 253.204869031906
• MDL: MFCD16659092
• CID: 836113
• Update Time: 2025-06-14

4-Descarboxamido Rufinamide 4-Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(2,6-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylate
• 4-Descarboxamido Rufinamide 4-Methyl Ester
• methyl 1-[(2,6-difluorophenyl)methyl]triazole-4-carboxylate
• methyl 1-(2,6-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid
• Rufinamide related compound B
• Rufinamide related compound B [USP]
• Rufinamide related compound B RS [USP]
• UNII-6K1724ZSGB
• 6K1724ZSGB
• AK142680
• XVEURJOWGBWEPY-UHFFFAOYSA-N
• AS07136
• SEL13446174
• AX8282494
• 4-Descarboxamido Rufinamide 4-Methy

• MDL： MFCD16659092
• Inchi： 1S/C11H9F2N3O2/c1-18-11(17)10-6-16(15-14-10)5-7-8(12)3-2-4-9(7)13/h2-4,6H,5H2,1H3
• InChI Key： XVEURJOWGBWEPY-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1CN1C=C(C(=O)OC)N=N1)F

Computed Properties

• Exact Mass: 253.06600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 296
• Topological Polar Surface Area: 57

Experimental Properties

• Melting Point: 140℃ (methanol )
• PSA: 57.01000
• LogP: 1.39120

4-Descarboxamido Rufinamide 4-Methyl Ester Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 4-Descarboxamido Rufinamide 4-Methyl Ester

Comprehensive Overview of 4-Descarboxamido Rufinamide 4-Methyl Ester (CAS No. 217448-86-7): Properties, Applications, and Research Insights

4-Descarboxamido Rufinamide 4-Methyl Ester (CAS 217448-86-7) is a specialized chemical compound gaining attention in pharmaceutical and biochemical research. As a derivative of Rufinamide, this esterified analog plays a pivotal role in drug metabolism studies and intermediate synthesis. Its unique structural modifications, including the 4-methyl ester group and descarboxamido moiety, offer distinct physicochemical properties, making it valuable for targeted applications.

The compound's relevance has surged due to increasing interest in central nervous system (CNS) drug development, particularly for epilepsy and neuropathic pain management. Researchers frequently explore 4-Descarboxamido Rufinamide 4-Methyl Ester as a precursor or metabolite in pharmacokinetic analyses, aligning with the growing demand for precision medicine and personalized therapeutics. Its stability and solubility profile further enhance its utility in formulation optimization.

From a synthetic chemistry perspective, CAS 217448-86-7 exemplifies the importance of ester prodrug strategies to improve bioavailability—a hot topic in drug delivery innovation. Recent publications highlight its role in enantioselective synthesis and metabolite identification, addressing common search queries like "how to enhance drug half-life" or "prodrug design techniques." These applications position the compound at the intersection of medicinal chemistry and biopharmaceutical engineering.

Analytical methodologies for 4-Descarboxamido Rufinamide 4-Methyl Ester often involve advanced techniques such as LC-MS/MS and NMR spectroscopy, reflecting industry trends toward high-throughput screening. The compound's spectral data (e.g., HPLC purity and mass fragmentation patterns) are frequently cited in patent literature, catering to professionals searching for "characterization of Rufinamide analogs" or "stability-indicating assays."

Environmental and regulatory considerations also shape discussions around 217448-86-7. With the rise of green chemistry principles, researchers evaluate sustainable synthesis routes for this intermediate, responding to queries like "eco-friendly esterification methods." Its classification under non-hazardous research chemicals further supports safe handling protocols—a key concern for laboratory personnel.

In conclusion, 4-Descarboxamido Rufinamide 4-Methyl Ester represents a multifaceted tool for modern drug discovery. Its integration into structure-activity relationship (SAR) studies and ADME profiling underscores its scientific importance, while its alignment with trending topics like AI-assisted molecular design ensures continued relevance in peer-reviewed literature and industry workflows.